Cas no 156126-74-8 (Luteinizinghormone-releasing factor (swine), 6-L-tryptophan-)
Luteinizinghormone-releasing factor (swine), 6-L-tryptophan- Chemical and Physical Properties
Names and Identifiers
-
- Luteinizinghormone-releasing factor (swine), 6-L-tryptophan-
- (Trp?)-LHRH
- (Trp⁶)-LHRH
- (Trp6)-LHRH, (Trp6)-Triptorelin
- (TRP6)-TRIPTORELIN
- (TRP6)-GONADOTROPIN-RELEASING HORMONE
- (TRP6)-LUTEINIZING HORMONE-RELEASING FACTOR
- (TRP6)-LUTEINIZING HORMONE-RELEASING HORMONE
- PYR-HIS-TRP-SER-TYR-TRP-LEU-ARG-PRO-GLY-NH2
- (Trp6)-LHRH (Trp6)-Triptorelin
- (Trp6)-LHRH Trifluoroacetate
- 156126-74-8
- MFCD18782252
-
- MDL: MFCD18782252
- Inchi: 1S/C64H82N18O13.C2HF3O2/c1-34(2)23-46(56(88)75-45(13-7-21-69-64(66)67)63(95)82-22-8-14-52(82)62(94)72-31-53(65)85)76-58(90)48(25-36-28-70-42-11-5-3-9-40(36)42)78-57(89)47(24-35-15-17-39(84)18-16-35)77-61(93)51(32-83)81-59(91)49(26-37-29-71-43-12-6-4-10-41(37)43)79-60(92)50(27-38-30-68-33-73-38)80-55(87)44-19-20-54(86)74-44;3-2(4,5)1(6)7/h3-6,9-12,15-18,28-30,33-34,44-52,70-71,83-84H,7-8,13-14,19-27,31-32H2,1-2H3,(H2,65,85)(H,68,73)(H,72,94)(H,74,86)(H,75,88)(H,76,90)(H,77,93)(H,78,89)(H,79,92)(H,80,87)(H,81,91)(H4,66,67,69);(H,6,7)/t44-,45-,46-,47-,48-,49-,50-,51-,52-;/m0./s1
- InChI Key: KHNZXCLOURPVAS-LWGIMUNNSA-N
- SMILES: FC(C(=O)O)(F)F.O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CC(C)C)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1=CN=CN1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC(N)=O)=O
Computed Properties
- Exact Mass: 1424.62373850g/mol
- Monoisotopic Mass: 1424.62373850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 18
- Hydrogen Bond Acceptor Count: 31
- Heavy Atom Count: 95
- Rotatable Bond Count: 43
- Complexity: 2800
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 528Ų
Luteinizinghormone-releasing factor (swine), 6-L-tryptophan- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB544925-1 mg |
(Trp6)-LHRH Trifluoroacetate; . |
156126-74-8 | 1mg |
€179.50 | 2023-04-14 | ||
| abcr | AB544925-5 mg |
(Trp6)-LHRH Trifluoroacetate; . |
156126-74-8 | 5mg |
€569.50 | 2023-04-14 | ||
| abcr | AB544925-1mg |
(Trp6)-LHRH Trifluoroacetate; . |
156126-74-8 | 1mg |
€188.50 | 2025-02-16 | ||
| abcr | AB544925-5mg |
(Trp6)-LHRH Trifluoroacetate; . |
156126-74-8 | 5mg |
€605.80 | 2025-02-16 |
Luteinizinghormone-releasing factor (swine), 6-L-tryptophan- Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Luteinizinghormone-releasing factor (swine), 6-L-tryptophan-
Introduction to Luteinizing Hormone-Releasing Factor (swine), 6-L-tryptophan and Its Significance in Modern Research
The compound CAS no. 156126-74-8 corresponds to Luteinizing Hormone-Releasing Factor (LHRF) from swine, a synthetic analog enhanced with 6-L-tryptophan. This product is a cornerstone in the field of reproductive biology and pharmacology, playing a pivotal role in both academic research and clinical applications. LHRF, also known as Gonadotropin-Releasing Hormone (GnRH), is a neurohormone that regulates the secretion of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the anterior pituitary gland. The addition of 6-L-tryptophan to this compound enhances its bioavailability and efficacy, making it a valuable tool for studying reproductive endocrinology.
Recent advancements in the understanding of reproductive hormones have highlighted the importance of LHRF in both male and female reproductive systems. Studies have demonstrated that LHRF analogs, such as the one with 6-L-tryptophan, can modulate the hypothalamic-pituitary-gonadal axis, offering insights into the mechanisms underlying fertility regulation. The synthetic modification with 6-L-tryptophan not only improves the stability of the peptide but also enhances its receptor binding affinity, making it more effective in vivo.
In clinical settings, this compound has been utilized in diagnostic assays to assess pituitary-gonadal function. For instance, it is employed in stimulation tests to evaluate the responsiveness of the gonadotropin axis to exogenous LHRF administration. The inclusion of 6-L-tryptophan ensures that the compound remains bioactive under various physiological conditions, thereby providing more reliable diagnostic outcomes.
One of the most intriguing aspects of LHRF research is its potential therapeutic applications. Ongoing studies are exploring its use in treating disorders related to hormonal imbalances, such as hypogonadism and polycystic ovary syndrome (PCOS). The synthetic analog with 6-L-tryptophan has shown promise in preclinical trials for its ability to restore normal hormonal levels without significant side effects. This makes it a promising candidate for future drug development.
The role of 6-L-tryptophan in enhancing the efficacy of LHRF cannot be overstated. Tryptophan is an essential amino acid that plays a crucial role in protein synthesis and neurotransmitter production. When incorporated into LHRF, it improves the peptide's solubility and stability, allowing for better absorption and prolonged activity. This modification has opened new avenues for research into reproductive health and endocrine therapies.
Current research is also delving into the molecular mechanisms by which LHRF interacts with its receptor, GnRH receptor (GnRHR). Studies using this modified compound have provided valuable insights into the structure-activity relationships of GnRH analogs. The addition of 6-L-tryptophan has been found to alter the conformational dynamics of LHRF, enhancing its binding affinity to GnRHR. This knowledge is crucial for designing more effective GnRH-based therapies.
In summary, Luteinizing Hormone-Releasing Factor (swine), 6-L-tryptophan (CAS no. 156126-74-8) is a highly significant compound in modern biomedical research. Its enhanced bioavailability and efficacy make it an invaluable tool for studying reproductive biology and developing new treatments for hormonal disorders. The ongoing research into its mechanisms of action and therapeutic potential underscores its importance in advancing our understanding of reproductive health.
156126-74-8 (Luteinizinghormone-releasing factor (swine), 6-L-tryptophan-) Related Products
- 34973-08-5(Gonadorelin acetate)
- 75921-69-6(Melanotan I)
- 76932-56-4(Nafarelin)
- 33515-09-2(N-(1-{2-(carbamoylmethyl)carbamoylpyrrolidin-1-yl}-5-(diaminomethylidene)amino-1-oxopentan-2-yl)-2-{2-2-(3-hydroxy-2-{2-3-(1H-imidazol-5-yl)-2-(5-oxopyrrolidin-2-yl)formamidopropanamido-3-(1H-indol-3-yl)propanamido}propanamido)-3-(4-hydroxyphenyl)propanamidoacetamido}-4-methylpentanamide)
- 38234-21-8(Fertirelin)
- 61012-19-9(Lecirelin)
- 57773-63-4(Triptorelin)
- 57773-65-6(Deslorelin)
- 71447-49-9(Gonadorelin)
- 53714-56-0(Leuprolide)